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Compound of Interest

Compound Name: Cefacetrile-13C3

Cat. No.: B12400101 Get Quote

This document provides a detailed overview of the molecular and analytical characteristics of

Cefacetrile-13C3, an isotopically labeled version of the first-generation cephalosporin

antibiotic, Cefacetrile. This guide is intended for professionals in research and drug

development who utilize stable isotope-labeled compounds as internal standards in quantitative

analyses.

Introduction
Cefacetrile is a broad-spectrum cephalosporin antibiotic effective against a range of Gram-

positive and Gram-negative bacteria.[1] Its mechanism of action involves the inhibition of

bacterial cell wall synthesis by binding to and inactivating penicillin-binding proteins (PBPs).[1]

[2]

Cefacetrile-13C3 is a stable isotope-labeled variant of Cefacetrile, where three Carbon-12

atoms have been replaced with Carbon-13 isotopes.[3][4] This labeling provides a distinct mass

shift without significantly altering the chemical properties of the molecule. Consequently,

Cefacetrile-13C3 is an ideal internal standard for bioanalytical methods, such as liquid

chromatography-mass spectrometry (LC-MS), enabling precise quantification of Cefacetrile in

complex biological matrices.

Molecular Properties and Weight Calculation
The molecular formula for unlabeled Cefacetrile is C₁₃H₁₃N₃O₆S.[2][5][6] In Cefacetrile-13C3,

three carbon atoms are substituted with the ¹³C isotope, resulting in the formula
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C₁₀¹³C₃H₁₃N₃O₆S.[4] This substitution is crucial for its use as an internal standard.

The molecular weight is calculated based on the atomic weights of the constituent elements.

The atomic mass of Carbon-12 is defined as exactly 12 daltons, while the heavier Carbon-13

isotope has an atomic mass of approximately 13.00335 daltons.[7][8][9]

Calculation of Molecular Weight:

The molecular weight of Cefacetrile-13C3 is determined by summing the atomic weights of its

constituent atoms:

10 Carbon-12 atoms

3 Carbon-13 atoms

13 Hydrogen atoms

3 Nitrogen atoms

6 Oxygen atoms

1 Sulfur atom

Using the standard atomic weights (H: 1.008, ¹²C: 12.000, ¹³C: 13.00335, N: 14.007, O: 15.999,

S: 32.06), the calculated molecular weight is approximately 342.19 g/mol . A reported molecular

weight from a commercial supplier is 342.30 g/mol .[4] The slight variation can arise from

differences in the atomic weight values used for the calculation.

Data Presentation: Physicochemical Properties
The following table summarizes and compares the key quantitative data for Cefacetrile and its

¹³C₃-labeled analogue.
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Property
Cefacetrile
(Unlabeled)

Cefacetrile-13C3
(Labeled)

Data Source(s)

Molecular Formula C₁₃H₁₃N₃O₆S C₁₀¹³C₃H₁₃N₃O₆S [2][4][5]

Average Molecular

Weight
339.32 g/mol 342.30 g/mol [4][5]

Monoisotopic (Exact)

Mass
339.0525 Da 342.0626 Da [2]

¹³C Isotopic

Enrichment
N/A Minimum 99% [4]

CAS Number 10206-21-0 N/A [5][6][10]

Experimental Protocol: Quantitative Analysis of
Cefacetrile using LC-MS/MS
This section details a representative protocol for the quantification of Cefacetrile in a biological

matrix (e.g., plasma) using Cefacetrile-13C3 as an internal standard (IS).

4.1 Objective: To accurately determine the concentration of Cefacetrile in plasma samples.

4.2 Materials and Reagents:

Cefacetrile analytical standard

Cefacetrile-13C3 (Internal Standard)

Human plasma (or other relevant biological matrix)

Acetonitrile (LC-MS grade)

Formic acid (LC-MS grade)

Water (LC-MS grade)

Protein precipitation plates or tubes
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4.3 Sample Preparation:

Thaw plasma samples and standards to room temperature.

Prepare a stock solution of Cefacetrile-13C3 (IS) in 50:50 acetonitrile/water at a

concentration of 1 µg/mL.

To 50 µL of each plasma sample, calibration standard, and quality control sample, add 10 µL

of the IS working solution.

Vortex briefly to mix.

Add 200 µL of acetonitrile containing 0.1% formic acid to precipitate proteins.

Vortex vigorously for 2 minutes.

Centrifuge at 4000 rpm for 10 minutes to pellet the precipitated protein.

Transfer the supernatant to a clean 96-well plate or autosampler vials for analysis.

4.4 LC-MS/MS Conditions:

LC System: Standard UHPLC system

Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

Mobile Phase A: 0.1% Formic Acid in Water

Mobile Phase B: 0.1% Formic Acid in Acetonitrile

Gradient: Start at 5% B, ramp to 95% B over 3 minutes, hold for 1 minute, return to initial

conditions, and equilibrate.

Flow Rate: 0.4 mL/min

Injection Volume: 5 µL

Mass Spectrometer: Triple quadrupole mass spectrometer
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Ionization Mode: Electrospray Ionization (ESI), Positive

MRM Transitions:

Cefacetrile: Q1 340.1 -> Q3 [specific fragment ion]

Cefacetrile-13C3: Q1 343.1 -> Q3 [corresponding specific fragment ion]

4.5 Data Analysis:

Integrate the peak areas for both the Cefacetrile and Cefacetrile-13C3 (IS) MRM transitions.

Calculate the ratio of the analyte peak area to the IS peak area.

Construct a calibration curve by plotting the peak area ratio against the known

concentrations of the calibration standards.

Determine the concentration of Cefacetrile in the unknown samples by interpolating their

peak area ratios from the calibration curve.

Visualizations
The following diagrams illustrate key relationships and workflows relevant to the analysis of

Cefacetrile-13C3.

Molecular Composition

Cefacetrile
(C13 H13 N3 O6 S)

Cefacetrile-13C3
(C10 13C3 H13 N3 O6 S)

Isotopic Labeling

Carbon-13 Isotope
(13C)
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Caption: Logical relationship between Cefacetrile and its 13C3-labeled form.

LC-MS/MS Quantitative Workflow

Biological Sample
(contains Cefacetrile)
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Sample Preparation
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Click to download full resolution via product page

Caption: Workflow for quantification using a stable isotope-labeled standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Physicochemical and Analytical Profile
of Cefacetrile-13C3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12400101#what-is-the-molecular-weight-of-
cefacetrile-13c3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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